Cas no 101257-63-0 (1-chloro-3-methylhexane)

• Product Name: 1-chloro-3-methylhexane
• CAS No: 101257-63-0
• MF: C₇H₁₅Cl
• MW: 134.647001504898
• CID: 1128392
• PubChem ID: 21572684
• Update Time: 2025-04-20

1-chloro-3-methylhexane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-methylhexane
• hexane, 1-chloro-3-methyl-
• 101257-63-0
• 1-chloro-3-methyl-hexane
• DTXSID50906028
• AKOS006383661
• SCHEMBL3972991
• EN300-674024

• Inchi： 1S/C7H15Cl/c1-3-4-7(2)5-6-8/h7H,3-6H2,1-2H3
• InChI Key： FHDSQIUCCGFXNL-UHFFFAOYSA-N
• SMILES： ClCCC(C)CCC

Computed Properties

• Exact Mass: 134.08635
• Monoisotopic Mass: 134.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides